Cas no 117856-62-9 (Propane,1-(methylthio)-3-(propylthio)-)

• Product Name: Propane,1-(methylthio)-3-(propylthio)-
• CAS No: 117856-62-9
• MF: C₇H₁₆S₂
• MW: 164.331939697266
• CID: 172205
• PubChem ID: 189525
• Update Time: 2025-04-19

Propane,1-(methylthio)-3-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Propane,1-(methylthio)-3-(propylthio)-
• 2,6-dithianonane
• 1-methylsulfanyl-3-propylsulfanylpropane
• SCHEMBL14996456
• SOLAMIDAOIPYPZ-UHFFFAOYSA-N
• 117856-62-9
• DTXSID50151935

• Inchi： 1S/C7H16S2/c1-3-5-9-7-4-6-8-2/h3-7H2,1-2H3
• InChI Key： SOLAMIDAOIPYPZ-UHFFFAOYSA-N
• SMILES： S(CCC)CCCSC

Computed Properties

• Exact Mass: 164.06948
• Monoisotopic Mass: 164.069342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• XLogP3: 2.8

Experimental Properties

• Density: 0.955
• Boiling Point: 234.9°Cat760mmHg
• Flash Point: 90°C
• Refractive Index: 1.498
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers